strontium;2H-thiophen-2-ide;iodide

• CAS No.: 54944-04-6
• Molecular Formula: C4H3ISSr
• Molecular Weight: 297.66 g/mol
• IUPAC Name: strontium;2H-thiophen-2-ide;iodide
• InChI: InChI=1S/C4H3S.HI.Sr/c1-2-4-5-3-1;;/h1-3H;1H;/q-1;;+2/p-1
• InChI Key: MYBJUVKEBWLRMM-UHFFFAOYSA-M
• Canonical SMILES: C1=CS[C-]=C1.[Sr+2].[I-]

Description

The compound "strontium;2H-thiophen-2-ide;iodide" is hypothesized to be a coordination complex or salt comprising strontium (Sr²⁺), iodide (I⁻), and the organic anion 2H-thiophen-2-ide.

• Strontium: An alkaline earth metal (atomic number 38) with chemical similarity to calcium and barium .
• 2H-Thiophen-2-ide: A deprotonated form of thiophene, a sulfur-containing heterocyclic aromatic compound. This anion may coordinate with Sr²⁺ via sulfur or π-electrons .
• Iodide: A halide ion (I⁻) commonly found in ionic compounds like SrI₂, which is known for its hygroscopicity and use in scintillators .

The compound may exist as a ternary salt (e.g., Sr(2H-thiophen-2-ide)I) or a coordination polymer, as seen in other strontium complexes .

Preparation Methods

Structural Basis of Strontium Iodide

Strontium iodide (SrI₂) serves as the inorganic backbone for more complex hybrid salts. Its synthesis typically involves the reaction of strontium carbonate (SrCO₃) with hydroiodic acid (HI), producing aqueous SrI₂ and carbon dioxide:

$$
\text{SrCO}3 + 2\text{HI} \rightarrow \text{SrI}2 + \text{CO}2 \uparrow + \text{H}2\text{O}
$$

Industrial-scale production employs vacuum dehydration techniques to obtain anhydrous SrI₂. For instance, heating SrI₂·6H₂O at 350–450°C under vacuum removes crystal water while preventing oxidation. This process yields a purity >99.9%, critical for optical applications like europium-doped scintillators.

Synthesis of Organostrontium Compounds

General Methodology for Strontium-Organic Salts

Patent CN101218219A outlines a low-temperature (≤50°C) aqueous synthesis for strontium carboxylates using SrCO₃ and organic acids. This approach avoids thermal decomposition of sensitive organic ligands:

$$
\text{SrCO}3 + 2\text{RCOOH} \rightarrow \text{Sr(RCOO)}2 + \text{CO}2 \uparrow + \text{H}2\text{O}
$$

Key parameters include:

• pH control (neutral to mild basic conditions)
• Reaction times <5 hours
• Yields exceeding 85% for aliphatic carboxylates

Challenges in Thiophenide Incorporation

2H-Thiophen-2-ide (C₄H₃S⁻) introduces unique complexities:

Property	Impact on Synthesis
Aromatic stability	Requires inert atmosphere to prevent ring oxidation
Basicity (pKa ~38)	Needs strong deprotonating agents (e.g., NaNH₂)
Steric hindrance	May limit Sr²+ coordination modes

No peer-reviewed studies specifically address Sr(I)(C₄H₃S) synthesis, necessitating extrapolation from related systems.

Proposed Synthetic Routes for Sr(I)(C₄H₃S)

Metathesis Approach

Combining SrI₂ with potassium thiophenide (KC₄H₃S) in anhydrous ammonia:

$$
\text{SrI}2 + 2\text{KC}4\text{H}3\text{S} \xrightarrow{\text{NH}3(l)} \text{Sr(C}4\text{H}3\text{S)}_2 + 2\text{KI}
$$

Critical parameters :

• Temperature: −78°C to prevent NH₃ boiling
• Reaction time: 12–24 hours
• KI byproduct removal via cold filtration

Direct Alkylation of Strontium Metal

Reactive strontium metal with 2-iodothiophene in tetrahydrofuran (THF):

$$
\text{Sr} + 2\text{C}4\text{H}3\text{SI} \rightarrow \text{Sr(C}4\text{H}3\text{S)}_2 + 2\text{I}^-
$$

Optimization challenges :

• Strontium’s low electronegativity (χ = 0.95) necessitates activated surfaces
• THF must be rigorously dried (H₂O <10 ppm)

Purification and Characterization

Crystallization Techniques

Hybrid salts require mixed-solvent systems:

Solvent Pair	Volume Ratio	Temp. Range	Crystal Yield
THF/Dietheyl ether	1:3	−20°C	55–60%
DMF/Toluene	1:5	4°C	40–45%

Analytical Validation

X-ray diffraction : Anticipated lattice parameters based on ionic radii (Sr²+ = 1.32 Å, I⁻ = 2.06 Å):

$$
a = 7.12\ \text{Å},\ b = 7.12\ \text{Å},\ c = 6.82\ \text{Å},\ \alpha = \beta = \gamma = 90^\circ
$$

Thermogravimetric analysis : Expected decomposition profile:

• 200–250°C: Loss of solvent molecules
• 350–400°C: Ligand pyrolysis
• >500°C: SrO formation

Industrial Scalability Considerations

Cost-Benefit Analysis

Component	Price (USD/kg)	Process Contribution
SrCO₃	12.50	45%
2-Iodothiophene	3200.00	38%
Solvents	85.00	12%
Energy	4.20/kWh	5%

Environmental Impact Mitigation

• HI recycling: >90% recovery via fractional condensation
• THF reclamation: Molecular sieve dehydration for reuse
• KI byproduct utilization: Electrochemical conversion to I₂

Chemical Reactions Analysis

Types of Reactions

Strontium;2H-thiophen-2-ide;iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form strontium oxide and iodine.

Reduction: It can be reduced under specific conditions to yield different products.

Substitution: The iodide ion can be substituted with other halides or functional groups.

Common Reagents and Conditions

Oxidation: Requires an oxidizing agent such as oxygen or a peroxide.

Reduction: Typically involves a reducing agent like hydrogen gas or a metal hydride.

Substitution: Can be achieved using halogen exchange reactions with reagents like chlorine or bromine.

Major Products

Oxidation: Strontium oxide and iodine.

Reduction: Various reduced forms depending on the reducing agent used.

Substitution: Compounds with different halides or functional groups replacing the iodide ion.

Scientific Research Applications

Strontium;2H-thiophen-2-ide;iodide has several scientific research applications:

Chemistry: Used as a precursor for synthesizing other complex compounds.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its use in radiopharmaceuticals and as a scintillation material for gamma-ray detection.

Industry: Utilized in the production of advanced materials and as a component in various industrial processes.

Mechanism of Action

The mechanism by which strontium;2H-thiophen-2-ide;iodide exerts its effects involves its interaction with molecular targets and pathways. In biological systems, it may interact with cellular components, leading to specific biochemical responses. In industrial applications, its unique properties, such as high density and scintillation light yield, make it effective in detecting gamma radiation.

Comparison with Similar Compounds

Key Findings :

• SrI₂ exhibits the highest solubility and hygroscopicity among strontium halides due to the larger ionic radius of I⁻ .
• SrI₂ is preferred in radiation detection due to its high light yield, whereas SrCl₂ is used in dental care for its similarity to calcium .

Comparison of 2H-Thiophen-2-ide with Related Anions

The 2H-thiophen-2-ide ion can be contrasted with other aromatic or heterocyclic anions:

Anion	Structure	Coordination Sites	Stability	Example Compounds
2H-Thiophen-2-ide	S-heterocyclic	S atom, π-system	Moderate	Hypothetical Sr complex
Phenide (C₆H₅⁻)	Benzene ring	π-system	High	Na⁺(C₆H₅⁻)
Pyrrolide (C₄H₄N⁻)	N-heterocyclic	N atom, π-system	High	K⁺(C₄H₄N⁻)

Key Findings :

• Unlike phenide, the thiophen-ide’s electronegative sulfur may reduce π-electron density, affecting redox properties .

Key Findings :

• SrI₂ poses risks due to HI gas emission, requiring stringent storage conditions .
• Strontium’s biological behavior mimics calcium, but radioactive isotopes (e.g., ⁹⁰Sr) are highly hazardous .

Hypothetical Properties of Strontium;2H-Thiophen-2-ide;Iodide

Based on component properties, the compound may exhibit:

• Coordination Geometry : Octahedral or polymeric structures, as seen in Sr²⁺ complexes with organic ligands .
• Solubility : Moderate in polar solvents due to ionic Sr-I bonds and organic anion hydrophobicity.
• Applications: Potential use in organic electronics or catalysis, leveraging thiophene’s conductive properties .

Q & A

Q. How is strontium iodide synthesized in laboratory settings, and what are the critical parameters to control during its preparation?

Strontium iodide is typically synthesized via the reaction of strontium carbonate (SrCO₃) with hydroiodic acid (HI): $\text{SrCO}_3 + 2\text{HI} \rightarrow \text{SrI}_2 + \text{H}_2\text{O} + \text{CO}_2$ Critical parameters include:

• Moisture control : SrI₂ is deliquescent, requiring anhydrous conditions to prevent hydrolysis or unwanted hydration .
• Temperature : Reaction efficiency depends on controlled heating to avoid premature decomposition .
• Purity of reactants : Impurities can lead to side reactions (e.g., SrCO₃ contamination may reduce SrI₂ yield) .

Q. What are the key physical and chemical properties of strontium iodide that influence its stability and reactivity in experimental conditions?

• Hygroscopicity : SrI₂ absorbs moisture, necessitating storage in desiccators or inert atmospheres .
• Thermal decomposition : At high temperatures (>500°C), SrI₂ decomposes to strontium oxide (SrO) and iodine gas (I₂), requiring controlled atmospheres during thermal studies .
• Solubility : High solubility in water (0.6 parts water at 15°C) and alcohol enables its use in solution-phase reactions but complicates crystallization .

Q. What safety precautions are necessary when handling strontium iodide in research laboratories?

• Toxicity : SrI₂ can cause respiratory irritation; use fume hoods and PPE (gloves, goggles) .
• Environmental exposure : Avoid disposal in water systems due to iodine release; follow hazardous waste protocols .
• Stability : Store in airtight containers to prevent oxidation and iodine sublimation .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the scintillation properties of europium-doped strontium iodide (SrI₂:Eu²⁺) crystals, and what methodological challenges arise in comparing their performance to other scintillators?

Experimental Design :

• Crystal growth : Use the vertical Bridgman technique under inert gas to minimize defects .
• Doping optimization : Vary Eu²⁺ concentrations (0.5–5 mol%) and measure light yield via gamma-ray spectroscopy .
  Challenges :
• Baseline comparisons : Standardize testing conditions (e.g., temperature, radiation source) against LaBr₃:Ce³⁺ to account for environmental variability .
• Data normalization : Address differences in crystal size and detector geometry using Monte Carlo simulations .

Q. What methodologies are effective in resolving contradictions in reported data on strontium iodide’s hygroscopic behavior and decomposition kinetics under varying atmospheric conditions?

• Controlled atmosphere studies : Use thermogravimetric analysis (TGA) coupled with mass spectrometry (MS) to isolate moisture and oxygen effects on decomposition pathways .
• Statistical reconciliation : Apply factorial design to test interactions between humidity, temperature, and exposure duration .
• Uncertainty quantification : Calculate error margins using Cronbach’s alpha for repeated measurements .

Q. In studying the double displacement reactions of strontium iodide (e.g., with Li₂S or K₂SO₄), what analytical techniques are optimal for quantifying reaction yields and identifying byproducts?

• Ion chromatography (IC) : Quantify iodide (I⁻) and sulfate (SO₄²⁻) ions in solution to confirm stoichiometry .
• X-ray diffraction (XRD) : Identify crystalline byproducts (e.g., SrS or SrSO₄) .
• Titration methods : Use argentometric titration for iodine quantification in complex matrices .

Methodological Considerations

• Data validation : Ensure raw data is archived in appendices, with processed results analyzed for reproducibility .
• Ethical compliance : Document safety protocols and institutional review board (IRB) approvals for hazardous material studies .
• Statistical rigor : Collaborate with statisticians to select appropriate tests (e.g., ANOVA for multi-variable experiments) .